Cas no 895650-80-3 (2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 895650-80-3
• MF: C₂₈H₂₅FN₂O₃
• MW: 456.508110761642
• CID: 5827555
• PubChem ID: 18560579
• Update Time: 2025-10-29

2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 895650-80-3
• F1609-1120
• AKOS001819341
• 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C28H25FN2O3/c1-3-18-5-8-20(9-6-18)27(33)24-16-31(17-26(32)30-22-12-10-21(29)11-13-22)25-14-7-19(4-2)15-23(25)28(24)34/h5-16H,3-4,17H2,1-2H3,(H,30,32)
• InChI Key： MPUDJGDOTOVYDI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 456.18492083g/mol
• Monoisotopic Mass: 456.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

Compound CAS No 895650-80-3: 2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Fluorophenyl)Acetamide

The compound CAS No 895650-80-3, known as 2-6-Ethyl-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Fluorophenyl)Acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides, which are widely studied for their pharmacological properties. The structure of this molecule is characterized by a quinoline backbone, which is a heterocyclic aromatic system, and several substituents that contribute to its unique chemical and biological properties.

The quinoline moiety in this compound plays a crucial role in its activity. Quinolines are known for their ability to interact with various biological targets, including enzymes and receptors. The substitution pattern of the quinoline ring in this compound is particularly interesting. The presence of an ethyl group at the 2 and 6 positions suggests that these substituents may influence the molecule's stability and solubility. Additionally, the 4-keto group (4-Oxo) introduces a polar functional group that could enhance the molecule's ability to form hydrogen bonds with biological targets.

One of the most notable features of this compound is the presence of a benzoyl group at the 3 position of the quinoline ring. The benzoyl group is an aromatic acyl group that can participate in π–π interactions, which are critical for molecular recognition in biological systems. Furthermore, the ethyl substitution on the benzoyl group (4-Ethylbenzoyl) adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption and distribution.

The acetamide portion of this compound (N-(4-fluorophenyl)acetamide) introduces additional complexity to its structure. The acetamide group is a common motif in drug design due to its ability to modulate pharmacokinetic properties and improve bioavailability. The fluorine atom on the phenyl ring (4-fluorophenyl) is an electron-withdrawing group that can alter the electronic properties of the molecule, potentially enhancing its binding affinity to specific targets.

Recent studies have highlighted the importance of such complex molecules in drug discovery. For instance, research has shown that quinoline derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The combination of a quinoline backbone with strategically placed substituents like ethyl groups and fluorine atoms makes this compound a promising candidate for further investigation in these areas.

In terms of synthesis, this compound likely requires a multi-step approach involving coupling reactions and functional group transformations. The construction of the quinoline ring would involve either cyclization or coupling reactions, while the introduction of substituents would require precise control over reaction conditions to ensure regioselectivity and yield.

The biological evaluation of this compound would involve testing its activity against various targets such as enzymes, receptors, or cellular pathways. For example, assays could be conducted to assess its inhibitory effects on kinases or its ability to modulate ion channels. Additionally, computational methods such as molecular docking could be employed to predict binding modes and optimize its structure for improved activity.

In conclusion, CAS No 895650-80-3 represents a sophisticated organic molecule with potential applications in drug discovery. Its structure combines several functional groups that contribute to its chemical diversity and biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a vital role in advancing our understanding of medicinal chemistry.